Cas no 945995-09-5 (2-(Bromomethyl)-5-fluorobenzaldehyde)

• Product Name: 2-(Bromomethyl)-5-fluorobenzaldehyde
• CAS No: 945995-09-5
• MF: C₈H₆BrFO
• MW: 217.035045146942
• MDL: MFCD18205514
• CID: 4666730
• Update Time: 2025-07-21

2-(Bromomethyl)-5-fluorobenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(Bromomethyl)-5-fluorobenzaldehyde

• MDL： MFCD18205514
• Inchi： 1S/C8H6BrFO/c9-4-6-1-2-8(10)3-7(6)5-11/h1-3,5H,4H2
• InChI Key： XETUJXBJURREHW-UHFFFAOYSA-N
• SMILES： C(=O)C1=CC(F)=CC=C1CBr

Additional information on 2-(Bromomethyl)-5-fluorobenzaldehyde

Recent Advances in the Application of 2-(Bromomethyl)-5-fluorobenzaldehyde (CAS: 945995-09-5) in Chemical Biology and Pharmaceutical Research

2-(Bromomethyl)-5-fluorobenzaldehyde (CAS: 945995-09-5) is a versatile chemical intermediate that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound, characterized by its reactive bromomethyl and aldehyde functional groups, serves as a key building block for the synthesis of various biologically active molecules. Recent studies have explored its utility in the development of novel therapeutics, particularly in the areas of oncology, infectious diseases, and central nervous system disorders.

One of the most notable applications of 2-(Bromomethyl)-5-fluorobenzaldehyde is its role in the synthesis of small-molecule inhibitors targeting specific enzymes or receptors. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its use in the development of potent inhibitors for kinase enzymes implicated in cancer progression. The bromomethyl group facilitates efficient alkylation reactions, while the aldehyde moiety allows for further derivatization, enabling the creation of diverse compound libraries for high-throughput screening.

In addition to its applications in drug discovery, 2-(Bromomethyl)-5-fluorobenzaldehyde has also been employed in the design of fluorescent probes and molecular tags for biological imaging. Researchers have utilized its reactive sites to conjugate with biomolecules, enabling the visualization of cellular processes in real-time. A recent study in ACS Chemical Biology highlighted its use in developing a novel probe for detecting reactive oxygen species (ROS) in live cells, providing valuable insights into oxidative stress-related diseases.

The synthetic versatility of 2-(Bromomethyl)-5-fluorobenzaldehyde extends to its use in peptide and protein modification. Recent advancements in bioconjugation techniques have leveraged its reactivity to introduce fluorinated aromatic groups into peptides, enhancing their stability and bioavailability. This approach has been particularly useful in the development of peptide-based therapeutics, as reported in a 2022 article in Bioorganic & Medicinal Chemistry Letters.

Despite its promising applications, challenges remain in the large-scale production and handling of 2-(Bromomethyl)-5-fluorobenzaldehyde due to its reactivity and potential instability. Recent efforts have focused on optimizing synthetic routes to improve yield and purity, as well as developing safer handling protocols. A 2023 review in Organic Process Research & Development summarized these advancements, emphasizing the importance of process optimization for industrial-scale applications.

Looking ahead, the continued exploration of 2-(Bromomethyl)-5-fluorobenzaldehyde in chemical biology and pharmaceutical research holds great promise. Its unique structural features and reactivity profile make it a valuable tool for the discovery and development of new therapeutic agents. Future research directions may include its application in targeted drug delivery systems, the development of novel bioconjugation strategies, and the exploration of its potential in emerging areas such as proteolysis-targeting chimeras (PROTACs).